Cas no 1806179-82-7 (4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine
• CAS No: 1806179-82-7
• MF: C₈H₄F₅N₃O
• MW: 253.128878593445
• CID: 4910939
• Update Time: 2025-06-07

4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F5N3O/c9-7(10)6-3(2-14)4(15)1-5(16-6)17-8(11,12)13/h1,7H,(H2,15,16)
• InChI Key： AALZOLRKNLRGFU-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=C(N=1)OC(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.6
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine

Introduction to 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1806179-82-7)

4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine, with the CAS number 1806179-82-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, an amino group, and multiple fluorine atoms, which contribute to its potential biological activities and pharmacological properties.

The presence of the difluoromethyl and trifluoromethoxy substituents in the pyridine ring imparts significant electronic and steric effects, making this compound a valuable scaffold for the development of novel therapeutic agents. Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance metabolic stability, improve pharmacokinetic properties, and modulate biological activity.

In the context of medicinal chemistry, 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine has been explored for its potential as a lead compound in the development of drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The cyano group and amino functionality are crucial for binding to these enzymatic targets, while the fluorine substituents enhance the overall stability and bioavailability of the molecule.

Beyond its potential as an anticancer agent, 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and enzymes, making it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The ability to modulate these pathways is attributed to the unique combination of functional groups present in the molecule.

The synthesis of 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the reaction of 2-chloro-3-cyano-6-trifluoromethoxypyridine with ammonia and difluoroiodomethane. This multi-step process allows for precise control over the formation of the desired product, facilitating its large-scale production for further research and development.

In addition to its therapeutic applications, 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine has been studied for its use in chemical biology. Researchers have utilized this compound as a tool to probe biological systems and understand molecular mechanisms underlying various physiological processes. The ability to selectively target specific proteins or pathways makes it an invaluable reagent in both academic and industrial settings.

The safety profile of 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine (CAS No. 1806179-82-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, further solidifying its importance in the field.